Cas no 1368040-61-2 (Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate)

• Product Name: Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate
• CAS No: 1368040-61-2
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD22033425
• CID: 4591391
• Update Time: 2025-05-21

Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate
• 1-Boc-4-oxa-1,9-diazaspiro[5.5]undecane
• t-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate
• Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate

• MDL： MFCD22033425
• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-8-9-17-10-13(15)4-6-14-7-5-13/h14H,4-10H2,1-3H3
• InChI Key： LNGPEAVAOLYRPC-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C2(C1)CCNCC2

Computed Properties

• Exact Mass: 256.17869263 g/mol
• Monoisotopic Mass: 256.17869263 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.8
• Molecular Weight: 256.34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate

Comprehensive Guide to Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate (CAS No. 1368040-61-2)

Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate (CAS No. 1368040-61-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic structure is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery. The compound's unique spiro[5.5]undecane framework provides structural rigidity, making it valuable for designing molecules with enhanced binding affinity and metabolic stability.

The tert-butyl carboxylate group in this compound serves as a protective moiety, which can be selectively removed under mild conditions, enabling further functionalization. Researchers often employ Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate in the development of central nervous system (CNS) drugs due to its ability to improve blood-brain barrier penetration. Recent studies have explored its potential in creating novel neuroprotective agents and G-protein coupled receptor (GPCR) modulators, addressing current demands in neurodegenerative disease treatment.

From a synthetic chemistry perspective, the compound's 4-oxa-1,9-diazaspiro structure presents interesting challenges and opportunities for stereoselective transformations. Many pharmaceutical companies are investigating its derivatives as potential candidates for next-generation therapeutics, particularly in areas such as pain management and anti-inflammatory drugs. The growing interest in spirocyclic compounds as privileged scaffolds in medicinal chemistry has further increased the demand for high-quality Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate.

The compound's physical properties include good solubility in common organic solvents like dichloromethane and tetrahydrofuran, while being sparingly soluble in water. This characteristic makes it particularly useful for solution-phase synthesis in drug discovery programs. Analytical data typically shows high purity by HPLC and clear characterization by NMR spectroscopy, essential quality parameters for research applications.

In the current market landscape, Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate is primarily supplied by specialized fine chemical manufacturers serving the pharmaceutical industry. The compound's price and availability can vary significantly depending on purity requirements and batch sizes. Researchers frequently search for information about synthetic routes to 1368040-61-2, alternative protecting groups for spirocyclic amines, and applications in peptide mimetics, reflecting the compound's diverse utility.

Recent advances in continuous flow chemistry have opened new possibilities for the scalable production of this intermediate. Several publications have demonstrated improved yields and reduced reaction times when preparing Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate using these modern techniques. The compound's stability under various conditions makes it suitable for high-throughput screening applications and combinatorial chemistry approaches.

From a regulatory standpoint, proper handling of Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate requires standard laboratory safety precautions, including the use of personal protective equipment. While not classified as hazardous under current regulations, appropriate chemical hygiene practices should always be followed when working with this compound. Material Safety Data Sheets (MSDS) provide detailed handling instructions for researchers.

The future outlook for Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate appears promising, with increasing applications in fragment-based drug discovery and targeted protein degradation strategies. As the pharmaceutical industry continues to explore novel chemical space for drug development, compounds with spirocyclic architectures like this one are expected to play an increasingly important role. Ongoing research into its structure-activity relationships may uncover additional therapeutic applications in the coming years.

For researchers seeking alternatives or derivatives, related compounds such as Boc-protected spirocyclic amines or oxygen-nitrogen containing heterocycles may offer similar functionality. The scientific literature contains numerous examples of structural modifications to the 4-oxa-1,9-diazaspiro[5.5]undecane core that have led to compounds with improved pharmacological profiles. These developments continue to drive interest in CAS 1368040-61-2 and its analogs.

In conclusion, Tert-Butyl 4-oxa-1,9-diazaspiro[5.5]undecane-1-carboxylate represents an important building block in modern medicinal chemistry. Its unique structural features and versatile reactivity make it valuable for addressing current challenges in drug discovery, particularly in CNS-targeted therapies. As synthetic methodologies advance and our understanding of spirocyclic compound biology deepens, this intermediate is likely to maintain its position as a key tool for pharmaceutical researchers worldwide.